3-(2-phenoxyethyl)-6-phenylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(2-phenoxyethyl)-6-phenylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C20H16N2O2S/c23-20-17-13-18(15-7-3-1-4-8-15)25-19(17)21-14-22(20)11-12-24-16-9-5-2-6-10-16/h1-10,13-14H,11-12H2
• InChI Key: PFDXQVFXQFMBQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(S2)N=CN(C3=O)CCOC4=CC=CC=C4
• Molecular Formula: C20H16N2O2S
• Molecular Weight: 348.4 g/mol

Description

Thieno[2,3-d]pyrimidin-4(3H)-ones are a class of compounds that have been studied for their potential biological activities. They have been designed and synthesized as part of programs to develop new antitubercular agents.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones typically involves the cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal.

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidin-4(3H)-ones is characterized by a thieno[2,3-d]pyrimidin-4(3H)-one core, which can be substituted at various positions to yield different compounds.

Chemical Reactions Analysis

The chemical reactions involving thieno[2,3-d]pyrimidin-4(3H)-ones are largely centered around their synthesis. The cyclization of 3-amino-thiophene-2-carboxylate derivatives is a key step in their synthesis.

Mechanism of Action

While the specific mechanism of action of “3-(2-phenoxyethyl)-6-phenylthieno[2,3-d]pyrimidin-4(3H)-one” is not known, some thieno[2,3-d]pyrimidin-4(3H)-ones have been found to exhibit antimycobacterial activity against Mycobacterium tuberculosis.

Future Directions

The future directions in the study of thieno[2,3-d]pyrimidin-4(3H)-ones could involve the design and synthesis of new derivatives with improved biological activity, the exploration of their mechanisms of action, and the development of methods to improve their physical and chemical properties.